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Get Quote

Executive Summary & Chemical Identity
(4-Chlorophenyl)methylamine (CAS: 104-86-9), widely known as 4-Chlorobenzylamine, acts as

a critical C7-building block in medicinal chemistry.[1] Unlike anilines where the nitrogen is

conjugated to the ring, this compound is a benzylic amine. The methylene spacer (

) insulates the amino group from the aromatic

-system, resulting in basicity and nucleophilicity comparable to alkyl amines, albeit modulated
by the inductive effect of the para-chloro substituent.

This guide delineates the physicochemical behavior, handling protocols, and synthetic utility of

the free base and its hydrochloride salt, providing a grounded reference for drug development

workflows.
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Attribute Details

IUPAC Name (4-Chlorophenyl)methanamine

Common Name 4-Chlorobenzylamine

CAS Number 104-86-9 (Free Base) / 42365-43-5 (HCl Salt)

Molecular Formula

Molecular Weight 141.60 g/mol

SMILES NCc1ccc(Cl)cc1

Physicochemical Core: The Structural Narrative
Electronic Structure & Basicity
The defining feature of 4-chlorobenzylamine is the interplay between the basic primary amine

and the electron-withdrawing chlorine atom.

The "Insulation" Effect: Because the nitrogen is separated from the benzene ring by a

methylene group, the lone pair does not participate in resonance with the aromatic ring.

Consequently, it is significantly more basic (

) than 4-chloroaniline (

).

Inductive Modulation: The para-chloro group exerts a weak electron-withdrawing inductive

effect (-I) through the

-framework. This lowers the

slightly compared to unsubstituted benzylamine (

), making the nitrogen marginally less nucleophilic but still highly reactive toward
electrophiles.

Key Physical Constants (Experimental & Predicted)
Data aggregated from verified supplier COAs and spectral databases.
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Property Value Context/Notes

Physical State
Liquid (Colorless to Pale

Yellow)

The free base is a liquid at RT.

[2][3][4]

Melting Point N/A (Liquid)
Note: HCl salt melts at ~255-

258°C.

Boiling Point 215 °C
High boiling point due to H-

bonding.

Density 1.164 g/mL (at 25 °C) Denser than water.[2]

Refractive Index
Useful for purity checks without

HPLC.

(Conj. Acid)
Strong base; exists as cation

at physiological pH.

LogP 1.7 - 1.9
Moderate lipophilicity; crosses

BBB readily.

Solubility DCM, MeOH, DMSO (High)
Miscible in most organic

solvents.

Water Solubility Low / Immiscible
Forms an emulsion; requires

pH < 7 to dissolve.

Handling, Stability & Storage Protocols
The Carbon Dioxide Hazard
As a strong primary amine, the free base is air-sensitive specifically regarding

. It readily reacts with atmospheric carbon dioxide to form carbamate salts (white crusts), which
can compromise stoichiometry in precise synthesis.

Protocol: Handling the Free Base

Inert Atmosphere: Always dispense under Nitrogen or Argon.
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Visual Check: If the liquid is cloudy or has white solids, filter through a dry celite pad under

inert gas before use.

Storage: Store at 2–8°C in amber glass.

Salt Formation for Long-Term Stability
For shelf-stability, converting the liquid free base to the Hydrochloride Salt (4-

Chlorobenzylamine HCl) is recommended. The salt is a non-hygroscopic solid that is easy to

weigh.

Standard Operating Procedure (SOP): Salt Formation

Dissolve 10 g of 4-chlorobenzylamine (Free Base) in 50 mL of diethyl ether or MTBE.

Cool to 0°C in an ice bath.

Dropwise add 4M HCl in Dioxane (or bubble dry HCl gas).

A white precipitate forms immediately.

Filter and wash with cold ether. Dry under vacuum.

Result: Stable white solid, MP >250°C.

Spectroscopic Characterization
Identity verification is crucial before deploying the reagent in synthesis.

Nuclear Magnetic Resonance ( NMR)
Solvent:

(Free Base)

7.20 - 7.30 ppm (m, 4H): Aromatic protons. The AA'BB' system characteristic of para-
substitution often appears as two "doublets" (roofing effect).

3.85 ppm (s, 2H): Benzylic methylene (
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). This is the diagnostic peak.

1.45 ppm (bs, 2H): Amine protons (

). Chemical shift varies with concentration and moisture.

Infrared Spectroscopy (FT-IR)
3300 - 3400

: N-H stretching (primary amine doublet).

1090

: Aryl-Cl stretch (strong diagnostic band).

Analytical Workflow: HPLC Purity Assessment
Due to the lack of conjugation on the nitrogen, UV detection is driven by the chlorobenzene

chromophore.

Methodology: Reverse-Phase HPLC

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

, 3.5

.

Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA) or Phosphoric Acid.

Note: Acid is required to protonate the amine and prevent tailing.

Mobile Phase B: Acetonitrile (MeCN).[5]

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.[5]

Detection: UV @ 220 nm (Chlorobenzene absorption) and 254 nm.
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Retention Time: Expect elution around 4-6 minutes depending on dead volume; the

protonated amine is relatively polar but the chlorophenyl group adds retention.

Synthetic Utility & Reactivity Profile[1][13]
4-Chlorobenzylamine is a versatile nucleophile. Its reactivity is defined by the primary amine,

allowing it to serve as a scaffold for amides, secondary amines, and heterocycles.

Reaction Pathways Diagram
The following diagram illustrates the primary synthetic divergences for drug development.

4-Chlorobenzylamine
(Free Base)

HCl Salt
(Stable Storage)

+ HCl (in Et2O)

Amide Derivatives
(Peptidomimetics)+ R-COCl / EDC Coupling

Secondary Amines
(Reductive Amination)

+ Aldehyde + NaBH(OAc)3

Urea/Carbamate
(Drug Linkers)

+ Isocyanates / CDI

Click to download full resolution via product page

Figure 1: Synthetic divergence of 4-Chlorobenzylamine. The pathway to secondary amines via

reductive amination is the most common route in medicinal chemistry optimization.

Critical Reaction: Reductive Amination
Context: Used to install the 4-chlorobenzyl group onto a core scaffold. Protocol:

Mix 4-chlorobenzylamine (1.0 eq) and the target aldehyde (1.0 eq) in DCE (Dichloroethane).

Add Sodium Triacetoxyborohydride (STAB, 1.5 eq).

Stir at RT for 2–4 hours.
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Why STAB? It is mild enough to leave the imine unreduced while reducing the protonated

iminium ion, preventing over-alkylation.

Safety & Toxicology (SDS Summary)
GHS Classification: Skin Corrosion/Irritation (Category 1B) - Corrosive.

Hazard Statements: H314 (Causes severe skin burns and eye damage).

PPE Requirement: Nitrile gloves, chemical splash goggles, and a face shield. Work inside a

fume hood.

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400, then plenty

of water. The amine is lipophilic and penetrates skin; water alone may be slow to remove it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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